Cas no 857521-74-5 (5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid)
857521-74-5 structure
Product Name:5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid
CAS No:857521-74-5
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD07375672
CID:1088503
PubChem ID:53408327
Update Time:2025-04-20
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyridin-3-yl)oxazole-2-carboxylic acid
- 5-(3-Pyridinyl)-2-oxazolecarboxylic Acid
- 5-pyridin-3-yl-1,3-oxazole-2-carboxylic acid
- 5-Pyridin-3-yl-oxazole-2-carboxylic acid
- 5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid
- 5-(Pyridin-3-yl)oxazole-2-carboxylicacid
- EN300-8580420
- DTXSID10696216
- FT-0745197
- SCHEMBL2724813
- AKOS006284113
- CS-0456453
- 857521-74-5
- DB-076437
-
- MDL: MFCD07375672
- Inchi: 1S/C9H6N2O3/c12-9(13)8-11-5-7(14-8)6-2-1-3-10-4-6/h1-5H,(H,12,13)
- InChI Key: ZEKMJOJELHQXED-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=NC=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 190.038
- Monoisotopic Mass: 190.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 445.1±37.0 °C at 760 mmHg
- Flash Point: 223.0±26.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P997395-250mg |
5-(3-Pyridinyl)-2-oxazolecarboxylic Acid |
857521-74-5 | 250mg |
$207.00 | 2023-05-17 | ||
| TRC | P997395-2.5g |
5-(3-Pyridinyl)-2-oxazolecarboxylic Acid |
857521-74-5 | 2.5g |
$ 1200.00 | 2023-09-06 | ||
| Chemenu | CM276661-1g |
5-(Pyridin-3-yl)oxazole-2-carboxylic acid |
857521-74-5 | 95% | 1g |
$*** | 2023-03-29 | |
| Alichem | A029181913-1g |
5-(Pyridin-3-yl)oxazole-2-carboxylic acid |
857521-74-5 | 95% | 1g |
$1378.65 | 2023-08-31 | |
| Alichem | A029181913-5g |
5-(Pyridin-3-yl)oxazole-2-carboxylic acid |
857521-74-5 | 95% | 5g |
$3383.50 | 2023-08-31 | |
| Chemenu | CM276661-1g |
5-(Pyridin-3-yl)oxazole-2-carboxylic acid |
857521-74-5 | 95% | 1g |
$866 | 2021-08-18 | |
| Chemenu | CM276661-5g |
5-(Pyridin-3-yl)oxazole-2-carboxylic acid |
857521-74-5 | 95% | 5g |
$2216 | 2021-08-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7580-100MG |
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid |
857521-74-5 | 95% | 100MG |
¥ 1,999.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7580-250MG |
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid |
857521-74-5 | 95% | 250MG |
¥ 3,194.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7580-500MG |
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid |
857521-74-5 | 95% | 500MG |
¥ 5,319.00 | 2023-04-13 |
5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
857521-74-5 (5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid) Related Products
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